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Compound of Interest

Compound Name: Fivel

Cat. No.: B15583851

Essential Safety and Handling Guide for FiVel

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of FiVel, a
vimentin-binding small molecule inhibitor used in cancer research. All personnel must review
and understand this guidance before working with this compound.

Compound Information

Identifier Value

8-Chloro-4-(4-(3-chlorophenyl)piperazin-1-

UPAC Name yl)cinnoline[1]

CAS Number 932359-76-7
Chemical Formula C1sH16Cl2Na
Molecular Weight 359.25 g/mol
Appearance Solid powder[1]
Solubility Soluble in DMSOJ[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

FiVel is a bioactive small molecule with potential health risks. Due to the absence of a specific
Safety Data Sheet (SDS), a conservative approach based on its chemical structure (a
chlorinated aromatic compound with a piperazine moiety) and its common solvent (DMSO) is
mandatory.

Potential Hazards:

o Skin and Eye Irritation/Corrosion: The piperazine component suggests FiVel may cause skin
burns and serious eye damage.[2][3][4]

o Respiratory and Skin Sensitization: May cause allergic skin reactions or asthma-like
symptoms if inhaled.[2][4]

o Enhanced Absorption: When dissolved in Dimethyl Sulfoxide (DMSO), FiVel's absorption
through the skin is likely enhanced, potentially increasing systemic exposure and toxicity.[5]

e Unknown Toxicity: As a research compound, the full toxicological profile of FiVel is unknown.

Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Reasoning

Hand Protection

Double-gloving with chemical-
resistant gloves (e.g., nitrile or

neoprene).

To protect against direct
contact and potential
degradation of the outer glove
by DMSO.

Eye Protection

Chemical splash goggles or a

full-face shield.

To protect eyes from splashes
of both the powder and its

solutions.[5]

Body Protection

A fully buttoned laboratory
coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a certified chemical

fume hood.

To prevent inhalation of the
powder and aerosols from

solutions.[6]

Operational Plan: Handling and Storage
Handling FiVel Powder:

o Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment.

» Weighing: Conduct all weighing of FiVel powder within the chemical fume hood to minimize

inhalation risk.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.

Preparing FiVel Solutions in DMSO:

e Solvent Handling: DMSO is a combustible liquid and should be kept away from heat and

ignition sources.[7]

e Dissolving FiVel: Add the DMSO to the weighed FiVel powder slowly and carefully within

the fume hood.
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» Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,
and appropriate hazard symbols.

Storage:

e FiVel Powder: Store in a tightly sealed container in a cool, dry, and dark place.[1]

e FiVel in DMSO Stock Solutions: Store in tightly sealed vials at -20°C for long-term storage.
[1]

Disposal Plan

All waste containing FiVel must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Collect all contaminated solid waste (e.qg.,

pipette tips, tubes, gloves) in a designated,

Solid Waste
sealed, and clearly labeled hazardous waste
container.
Collect all liquid waste containing FiVel and
o DMSO in a designated, sealed, and clearly
Liquid Waste

labeled hazardous waste container. Do not pour
down the drain.

) ] Remove and launder contaminated clothing
Contaminated Clothing
separately before reuse.

Experimental Workflow and Mechanism of Action

FiVel selectively inhibits the growth of mesenchymal cancer cells by targeting the protein
vimentin. This leads to a cascade of events culminating in mitotic catastrophe.
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FiVel functions by directly binding to vimentin, which disrupts its normal function during cell
division, leading to mitotic catastrophe in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583851#personal-protective-equipment-for-
handling-fivel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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